Cas no 1806536-44-6 (2-Bromo-3-ethoxyphenylpropanal)

• Product Name: 2-Bromo-3-ethoxyphenylpropanal
• CAS No: 1806536-44-6
• MF: C₁₁H₁₃BrO₂
• MW: 257.123722791672
• CID: 4961961
• Update Time: 2025-10-31

2-Bromo-3-ethoxyphenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-ethoxyphenylpropanal

• Inchi： 1S/C11H13BrO2/c1-3-14-10-6-4-5-9(11(10)12)8(2)7-13/h4-8H,3H2,1-2H3
• InChI Key： GYQSPKUXAXDOCP-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C=O)C)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 184
• XLogP3: 2.9
• Topological Polar Surface Area: 26.3

Additional information on 2-Bromo-3-ethoxyphenylpropanal

Introduction to 2-Bromo-3-ethoxyphenylpropanal (CAS No. 1806536-44-6)

2-Bromo-3-ethoxyphenylpropanal, identified by its Chemical Abstracts Service (CAS) number 1806536-44-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This aldehyde derivative, featuring a brominated aromatic ring and an ethoxy substituent, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The molecular structure of 2-Bromo-3-ethoxyphenylpropanal consists of a benzene ring substituted with a bromine atom at the 2-position and an ethoxy group at the 3-position, with an aldehyde functional group (-CHO) attached to a propyl chain. This configuration imparts distinct reactivity, making it a versatile building block for constructing more complex molecules. The presence of the bromine atom enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are pivotal in the synthesis of biologically active compounds.

In recent years, 2-Bromo-3-ethoxyphenylpropanal has been explored in the development of novel therapeutic agents. Its aromatic system provides a scaffold that can be modified to target specific biological pathways. For instance, researchers have investigated its potential in designing small-molecule inhibitors for enzymes involved in inflammatory and neurodegenerative diseases. The aldehyde group serves as a reactive site for further functionalization, allowing for the attachment of pharmacophores that enhance binding affinity and selectivity.

One notable application of 2-Bromo-3-ethoxyphenylpropanal is in the synthesis of chiral compounds, which are crucial for developing enantiomerically pure drugs. The asymmetry introduced by the propyl chain and the aromatic substituents allows for the creation of optically active molecules that exhibit improved pharmacological profiles. Recent studies have demonstrated its use in generating derivatives with potential applications in antiviral and anticancer therapies.

The compound's reactivity also makes it valuable in material science, particularly in the development of advanced polymers and coatings. By incorporating 2-Bromo-3-ethoxyphenylpropanal into polymer backbones, researchers can achieve materials with enhanced thermal stability and mechanical strength. Additionally, its ability to undergo polymerization reactions opens up possibilities for creating novel nanomaterials with applications in drug delivery systems.

From a synthetic chemistry perspective, 2-Bromo-3-ethoxyphenylpropanal serves as a key intermediate in multi-step syntheses. Its versatility allows chemists to construct complex architectures efficiently, reducing the number of synthetic steps required. This efficiency is particularly important in industrial settings where cost-effectiveness and scalability are critical factors. Recent advances in catalytic methods have further streamlined its utilization, enabling faster and more sustainable production processes.

The pharmacological potential of 2-Bromo-3-ethoxyphenylpropanal has been further explored through computational modeling and high-throughput screening assays. These approaches have identified promising derivatives with enhanced binding interactions to target proteins. For example, modifications at the aldehyde group have led to compounds with improved activity against kinases implicated in cancer progression. Such findings underscore the importance of this compound as a scaffold for drug discovery initiatives.

Environmental considerations also play a role in the utilization of 2-Bromo-3-ethoxyphenylpropanal. Efforts are underway to develop greener synthetic routes that minimize waste generation and reduce reliance on hazardous reagents. By optimizing reaction conditions and employing recyclable catalysts, researchers aim to make its production more sustainable while maintaining high yields and purity standards.

The future prospects of 2-Bromo-3-ethoxyphenylpropanal are promising, with ongoing research focusing on expanding its applications across multiple domains. As synthetic methodologies continue to evolve, new opportunities for its use will emerge, further solidifying its position as a cornerstone compound in modern chemistry. Collaborative efforts between academia and industry will be essential in translating these findings into tangible advancements that benefit society.